Cas no 14502-46-6 (12-Tridecynoic acid)

12-Tridecynoic acid Properties

Names and Identifiers

• 12-Tridecynoic acid
• tridec-12-ynoic acid
• 11-Dodecin-1-carbonsaeure
• CL 5504
• Tridec-12-in-1-saeure
• Tridec-12-insaeure
• TIMTEC-BB SBB009042
• LMFA01030605
• DTXSID80364475
• EN300-7542820
• LCZC1165
• SCHEMBL12680242
• 6-bromo-2-oxo-2,3,4,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid
• AKOS002346814
• CHEBI:165452
• 14502-46-6
• 12-TRIDECYNOIC ACID
• G64680
• DTXCID60315521
• +Expand

• InChIKey： HWIFJCZFXIICIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H22O2/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h1H,3-12H2,(H,14,15)
• SMILES： C#CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 210.16200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Monoisotopic Mass: 210.162
• Heavy Atom Count: 15
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 3.60520
• PSA: 37.30000
• Refractive Index: 1.4126 (estimate)
• Boiling Point: 370.46°C (rough estimate)
• Melting Point: 55°C
• Density: 0.9101 (rough estimate)

12-Tridecynoic acid Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

12-Tridecynoic acid Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%